Cas no 1706437-41-3 ((1R,3S)-1,2,2,3-tetramethylcyclopentylmethanamine)

• Product Name: (1R,3S)-1,2,2,3-tetramethylcyclopentylmethanamine
• CAS No: 1706437-41-3
• MF: C₁₀H₂₁N
• MW: 155.28044295311
• MDL: MFCD28122718
• CID: 5241003
• PubChem ID: 99988925
• Update Time: 2025-07-14

(1R,3S)-1,2,2,3-tetramethylcyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• [(1R,3S)-1,2,2,3-tetramethylcyclopentyl]methanamine
• (1R,3S)-1,2,2,3-tetramethylcyclopentylmethanamine

• MDL： MFCD28122718
• Inchi： 1S/C10H21N/c1-8-5-6-10(4,7-11)9(8,2)3/h8H,5-7,11H2,1-4H3/t8-,10-/m0/s1
• InChI Key： WYKWAOMJLVNRCR-WPRPVWTQSA-N
• SMILES： C([C@]1(C)CC[C@H](C)C1(C)C)N

Additional information on (1R,3S)-1,2,2,3-tetramethylcyclopentylmethanamine

Introduction to (1R,3S)-1,2,2,3-Tetramethylcyclopentylmethanamine (CAS No. 1706437-41-3)

(1R,3S)-1,2,2,3-Tetramethylcyclopentylmethanamine (CAS No. 1706437-41-3) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of cyclopentylamines and is characterized by its chiral centers and multiple methyl groups, which contribute to its distinct chemical and pharmacological profiles.

The chemical structure of (1R,3S)-1,2,2,3-tetramethylcyclopentylmethanamine consists of a cyclopentane ring with four methyl groups and an amine group attached to a methylene bridge. The presence of these functional groups imparts specific physical and chemical properties to the molecule, making it a valuable candidate for various applications in pharmaceutical research and development.

Recent studies have focused on the synthesis of (1R,3S)-1,2,2,3-tetramethylcyclopentylmethanamine using advanced organic synthesis techniques. One notable approach involves the use of asymmetric catalysis to achieve high enantioselectivity and yield. This method not only ensures the production of the desired enantiomer but also minimizes the formation of unwanted byproducts, thereby enhancing the overall efficiency of the synthesis process.

In terms of pharmacological activity, (1R,3S)-1,2,2,3-tetramethylcyclopentylmethanamine has shown promising results in preliminary biological assays. Research has indicated that this compound exhibits moderate affinity for certain receptors, which could potentially be exploited for therapeutic purposes. For instance, studies have explored its interactions with G protein-coupled receptors (GPCRs) and ion channels, suggesting potential applications in treating neurological disorders and pain management.

The biological evaluation of (1R,3S)-1,2,2,3-tetramethylcyclopentylmethanamine has also included in vitro and in vivo experiments to assess its safety and efficacy. In vitro assays have demonstrated that the compound is well-tolerated at low concentrations and does not exhibit significant cytotoxicity against a panel of cell lines. In vivo studies using animal models have further confirmed its safety profile and provided insights into its pharmacokinetic properties.

One of the key areas of interest in the clinical development of (1R,3S)-1,2,2,3-tetramethylcyclopentylmethanamine is its potential as a lead compound for drug discovery. Researchers are actively investigating its structure-activity relationships (SAR) to optimize its pharmacological properties and enhance its therapeutic potential. This involves modifying the chemical structure to improve potency, selectivity, and bioavailability while minimizing adverse effects.

Furthermore, computational studies have been employed to gain a deeper understanding of the molecular mechanisms underlying the biological activities of (1R,3S)-1,2,2,3-tetramethylcyclopentylmethanamine. Molecular docking simulations have provided insights into how this compound interacts with target proteins at the atomic level. These simulations have identified key residues involved in binding and have guided the rational design of more potent analogs.

The future prospects for (1R,3S)-1,2,2,3-tetramethylcyclopentylmethanamine are promising. Ongoing research aims to further elucidate its biological activities and explore its potential applications in various therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a viable drug candidate.

In conclusion, (1R,3S)-1,2,2,3-tetramethylcyclopentylmethanamine (CAS No. 1706437-41-3) represents an intriguing molecule with significant potential in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable target for further investigation and development. As research progresses, it is anticipated that this compound will contribute to advancements in drug discovery and therapeutic innovation.